Cas no 1370411-47-4 (3-bromo-5-fluoro-4-methylbenzaldehyde)

• Product Name: 3-bromo-5-fluoro-4-methylbenzaldehyde
• CAS No: 1370411-47-4
• MF: C₈H₆BrFO
• MW: 217.035045146942
• MDL: MFCD18205969
• CID: 1027243
• PubChem ID: 56965743
• Update Time: 2025-06-08

3-bromo-5-fluoro-4-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-fluoro-4-methylbenzaldehyde
• 3-bromo-5-fluoro-4-methylbenzaldehyde
• SCHEMBL22490227
• 1370411-47-4
• Benzaldehyde, 3-bromo-5-fluoro-4-methyl-
• MFCD18205969
• AS-46016
• CL8307
• DB-317465
• CS-0147288
• AKOS015920451
• A886569
• DTXSID00719226

• MDL： MFCD18205969
• Inchi： 1S/C8H6BrFO/c1-5-7(9)2-6(4-11)3-8(5)10/h2-4H,1H3
• InChI Key： UOZMORAUZYBPSG-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=O)C=C(C=1C)F

Computed Properties

• Exact Mass: 215.95900
• Monoisotopic Mass: 215.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 2.70910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 3-bromo-5-fluoro-4-methylbenzaldehyde

Recent Advances in the Application of 3-Bromo-5-Fluoro-4-Methylbenzaldehyde (CAS: 1370411-47-4) in Chemical and Pharmaceutical Research

The compound 3-bromo-5-fluoro-4-methylbenzaldehyde (CAS: 1370411-47-4) has recently garnered significant attention in chemical and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and drug development. This halogenated benzaldehyde derivative exhibits unique reactivity patterns that make it particularly valuable for constructing complex molecular architectures. Recent studies have demonstrated its utility in palladium-catalyzed cross-coupling reactions, where it serves as an excellent electrophilic partner for constructing biaryl systems commonly found in pharmaceutical compounds.

In medicinal chemistry applications, researchers at the University of Cambridge (2023) reported the successful incorporation of 3-bromo-5-fluoro-4-methylbenzaldehyde into novel kinase inhibitors targeting EGFR mutations. The compound's bromo and fluoro substituents proved crucial for achieving optimal binding affinity, with the aldehyde functionality serving as a convenient handle for subsequent derivatization. Molecular modeling studies revealed that the methyl group at the 4-position contributes to enhanced hydrophobic interactions within the ATP-binding pocket of mutant EGFR.

From a synthetic chemistry perspective, a 2024 Nature Communications publication detailed an innovative photocatalytic protocol using 3-bromo-5-fluoro-4-methylbenzaldehyde as a radical precursor. The research team developed a visible-light-mediated C-H functionalization strategy that leverages the compound's bromine atom as both a directing group and a radical leaving group. This methodology enables the direct conversion of the aldehyde into valuable fluorinated heterocycles with applications in PET imaging probes.

The compound's stability profile has been extensively characterized in recent pharmaceutical development studies. Accelerated stability testing under ICH guidelines demonstrated that 3-bromo-5-fluoro-4-methylbenzaldehyde maintains >95% purity after 6 months at 25°C/60% RH when properly stored. These findings support its suitability as a building block for long-term drug development projects requiring stable intermediates.

Emerging applications in materials science have also been reported, particularly in the synthesis of fluorinated liquid crystals. The unique electronic properties imparted by the fluorine and bromine substituents, combined with the aldehyde's reactivity, allow for precise tuning of mesophase behavior. A 2024 Advanced Materials paper described liquid crystal mixtures incorporating derivatives of 3-bromo-5-fluoro-4-methylbenzaldehyde that exhibit unusually broad nematic ranges with low viscosity.

Recent safety evaluations (2023) conducted according to REACH regulations indicate that proper handling precautions should be observed when working with 3-bromo-5-fluoro-4-methylbenzaldehyde. While not classified as acutely toxic, the compound may cause skin and eye irritation, necessitating the use of appropriate personal protective equipment in laboratory settings. Environmental fate studies show moderate persistence in aquatic systems, recommending containment measures to prevent release into waterways.

The commercial availability of 3-bromo-5-fluoro-4-methylbenzaldehyde has improved significantly in the past two years, with multiple suppliers now offering the compound at >98% purity. Current market analysis suggests growing demand from both academic and industrial sectors, particularly for applications in fluorinated drug candidates and specialty materials. Process chemistry innovations have reduced production costs by approximately 30% since 2022, making this building block more accessible for large-scale applications.